Cas no 564-04-5 (2,2-Dimethylpentan-3-one)
2,2-Dimethylpentan-3-one structure
Product name:2,2-Dimethylpentan-3-one
2,2-Dimethylpentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylpentan-3-one
- 2,2-Dimethyl-3-pentanone
- 3-Pentanone,2,2-dimethyl-
- Ethyl tert-butyl ketone
- 2,2-Dimethyl-3-oxopentane
- 2,2-dimethylpent-3-one
- 3-Pentanone,2,2-dimethyl
- 3-Pentanone,2-dimethyl
- 4,4-dimethyl-3-pentanone
- t-butyl ethyl ketone
- tert-butyl ethyl ketone
- NSC 244941
- B3VJP6F44A
- MFCD00039918
- A918562
- FT-0693356
- NSC-244941
- AKOS009157353
- EN300-69443
- 1-tert-Butylpropanone
- 2,2 dimethyl pentan-3-one
- 3-Pentanone,2-dimethyl-
- SCHEMBL121296
- 3-Pentanone, 2,2-dimethyl-
- J-506830
- 564-04-5
- DTXSID10204971
- SY036048
- AB92714
- 2,2-dimethyl-pentan-3-one
- 2,2-Dimethyl-3-oxopentane, Ethyl tert-butyl ketone
- WS-02128
- Tert-butylethylketone
- A1-00485
- NSC244941
- UNII-B3VJP6F44A
- DTXCID40127462
-
- MDL： MFCD00039918
- Inchi： InChI=1S/C7H14O/c1-5-6(8)7(2,3)4/h5H2,1-4H3
- InChI Key： VLNUTKMHYLQCQB-UHFFFAOYSA-N
- SMILES： CCC(=O)C(C)(C)C
Computed Properties
- Exact Mass: 114.10400
- Monoisotopic Mass: 114.104465066 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Surface Charge: 0
- Tautomer Count: 2
- Molecular Weight: 114.19
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.808
- Melting Point: -45°C
- Boiling Point: 128.1 ℃ at 760 mmHg
- Flash Point: 22.4 °C
- Refractive Index: 1.4028
- PSA: 17.07000
- LogP: 2.01160
- Solubility: Slightly soluble in water, soluble in ethanol \ ether \ acetone
2,2-Dimethylpentan-3-one Security Information
2,2-Dimethylpentan-3-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,2-Dimethylpentan-3-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-69443-0.5g |
2,2-dimethylpentan-3-one |
564-04-5 | 95% | 0.5g |
$103.0 | 2023-02-13 | |
| eNovation Chemicals LLC | Y1049245-10g |
2,2-DIMETHYL-3-PENTANONE |
564-04-5 | 95% | 10g |
$1515 | 2023-09-02 | |
| Enamine | EN300-69443-0.05g |
2,2-dimethylpentan-3-one |
564-04-5 | 95% | 0.05g |
$30.0 | 2023-02-13 | |
| eNovation Chemicals LLC | D913983-5g |
2,2-Dimethyl-3-pentanone |
564-04-5 | 95% | 5g |
$825 | 2024-07-20 | |
| TRC | D455910-50mg |
2,2-dimethylpentan-3-one |
564-04-5 | 50mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04535-250mg |
2,2-Dimethylpentan-3-one |
564-04-5 | 95% | 250mg |
¥1129.0 | 2023-09-05 | |
| Advanced ChemBlocks | O30499-5G |
2,2-dimethylpentan-3-one |
564-04-5 | 95% | 5G |
$1,085 | 2023-09-15 | |
| eNovation Chemicals LLC | Y1049245-5g |
2,2-DIMETHYL-3-PENTANONE |
564-04-5 | 95% | 5g |
$815 | 2023-09-02 | |
| eNovation Chemicals LLC | D913983-1g |
2,2-Dimethyl-3-pentanone |
564-04-5 | 95% | 1g |
$175 | 2024-07-20 | |
| Aaron | AR00ECY3-100mg |
2,2-DIMETHYL-3-PENTANONE |
564-04-5 | 98% | 100mg |
$34.00 | 2025-01-24 |
2,2-Dimethylpentan-3-one Related Literature
-
W. Rogie Angus,W. K. Hill Trans. Faraday Soc. 1943 39 185
-
2. 481. The rearrangement of ketones containing tertiary alkyl groupsS. Barton,C. R. Porter J. Chem. Soc. 1956 2483
-
3. Kinetics of the gas-phase thermal decomposition of 2,3-dimethyl-2,3-epoxypentaneMichael C. Flowers,Malcolm R. Honeyman J. Chem. Soc. Faraday Trans. 1 1983 79 2179
-
L. M. Jackman,D. P. Kelly J. Chem. Soc. B 1970 102
-
5. The synthesis and reactions of branched-chain hydrocarbons. Part IX. The preparation of some branched-chain alcohols and ketonesM. F. Ansell,M. A. Davis,J. W. Hancock,W. J. Hickinbottom,P. G. Holton,A. A. Hyatt J. Chem. Soc. 1955 2705
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